Cas no 115-39-9 (Bromophenol blue)

• Product Name: Bromophenol blue
• CAS No: 115-39-9
• Molecular Formula: C₁₉H₁₀Br₄O₅S
• Molecular Weight: 669.9607
• MDL: MFCD00005875
• CID: 35802

Bromophenol blue Properties

Names and Identifiers

• Bromophenol Blue
• 3,3,5,5-Tetrabromophenolsulfonephthalein
• BPB
• Tetrabromophenoltetrabromosulfonephthalein
• Bromophenol blue solution
• Bromphenol Blue
• tetrabromophenolsulphonephthalein
• BROMOPHENOL BLUE INDICATOR
• C19H10Br4O5S
• 2,6-dibromo-4-[3-(3,5-dibromo-4-hydroxyphenyl)-1,1-dioxo-2,1λ6-benzoxathiol-3-yl]phenol
• 3',3'',5',5''-Tetrabromophenolsulfonephthalein
• 3',3'',5',5''-Tetrabromophenolsulfonphthalein
• Bromophenol blue (BPB)
• Bromophenol Blue PA03870
• BroMophenol Blue, pure, indicator
• Bromphenol Blue Sultone Form
• IND
• Indicator
• 3′,3″,5′,5″-Tetrabromophenolsulfonphthalein
• 3',3",5',5"-Tetrabromophenolsulfonephthalein
• NSC 7818
• ALBUTEST
• Aalbutest
• Bromophnol blue
• Bromophemol blue
• bleudebromophenol
• BROMOPHENOL BLUE TS
• Tetrabromphenol Blue
• 3,3',5,5'-Tetrabromophenolsulfonphthalein
• 3',3'',5',5''-Tetrabromophenolsulfophthalein
• Bromophenol Blue, ACS reagent
• NSC7818
• UDSAIICHUKSCKT-UHFFFAOYSA-N
• Phenol, 4,4'-(1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis[2,6-dibromo-
• 0R2
• 0R2969YC90
• Bromophenol Blue, pure, indicat
• BromophenolBlue

• MDL： MFCD00005875
• InChIKey： UDSAIICHUKSCKT-UHFFFAOYSA-N
• Inchi： 1S/C19H10Br4O5S/c20-12-5-9(6-13(21)17(12)24)19(10-7-14(22)18(25)15(23)8-10)11-3-1-2-4-16(11)29(26,27)28-19/h1-8,24-25H
• SMILES： BrC1C(=C(C([H])=C(C=1[H])C1(C2C([H])=C(C(=C(C=2[H])Br)O[H])Br)C2=C([H])C([H])=C([H])C([H])=C2S(=O)(=O)O1)Br)O[H]
• BRN： 0061698

Computed Properties

• Exact Mass: 665.69800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 665.698245
• Heavy Atom Count: 29
• Complexity: 662
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.8
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 92.2

Experimental Properties

• LogP: 7.23940
• PSA: 92.21000
• Merck: 1444
• Refractive Index: 1.743
• Water Partition Coefficient: Freely soluble in NaOH. Soluble in sodium hydroxide, alcohol, benzene, and acetic acid. Slightly soluble in water.
• Boiling Point: 605.6°Cat760mmHg
• Melting Point: 273 °C (lit.)
• Flash Point: 58 °C
• Solubility: methanol: soluble10mg/mL
• Color/Form: Light yellow to brownish yellow powder.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Solubility: It is soluble in sodium hydroxide solution, methanol, ethanol and benzene, and slightly soluble in water (about 0.4g/100ml). Its sodium salt is soluble in water.
• Sensitiveness: Sensitive to humidity
• pka: 3.85(at 25℃)
• λmax: 598nm, 592nm, 436nm, 422nm, 273nm
• PH: 3(Yellow)-4.6(Blue) 6(yellow)-7.6(blue)
• Density: 0.954 g/mL at 20 °C

Bromophenol blue Security Information

• Symbol:
• RTECS：SJ7453000
• WGK Germany：2
• Safety Term：S22;S24/25
• Safety Instruction： S53-S45-S24/25-S22
• Risk Phrases：R61
• Dangerous goods sign：
• Hazardous Material transportation number：UN 2265 3/PG 3
• Hazard Statement： H360D,H332,H312,H319
• Warning Statement： P201,P308+P313,P280,P305+P351+P338
• Prompt：dangerous
• Storage Condition：Store in cold storage.
• PackingGroup：III
• Risk Phrases： 61-20/21-36-36/37/38-20/21/22
• Signal Word：Danger
• TSCA：Yes
• HazardClass：3

Bromophenol blue Customs Data

• HS CODE：29349990
• Customs Data：

  China Customs Code:

  2934991000

  Overview:

  2934991000. Sulfolactone and sulfolactam. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934991000. sultones and sultams. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Material Chemicals Colorants and Pigments Dyes
• Natural Products and Extracts Natural Pigments
• Material Chemicals Colorants and Pigments
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones